Cas no 41605-60-1 (Quinolin-8-yl nonafluorobutane-1-sulfonate)

Quinolin-8-yl nonafluorobutane-1-sulfonate structure
41605-60-1 structure
Product Name:Quinolin-8-yl nonafluorobutane-1-sulfonate
CAS No:41605-60-1
MF:C13H6F9NO3S
MW:427.242273807526
CID:2635722
PubChem ID:13168750
Update Time:2025-04-21

Quinolin-8-yl nonafluorobutane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • NS00110426
    • DTXCID601325659
    • DTXSID40896166
    • 8-quinolylnonaflate
    • 41605-60-1
    • Quinolin-8-yl nonafluorobutane-1-sulfonate
    • 8-(Nonafluorobutylsulfonyloxy)quinoline
    • Inchi: 1S/C13H6F9NO3S/c14-10(15,12(18,19)20)11(16,17)13(21,22)27(24,25)26-8-5-1-3-7-4-2-6-23-9(7)8/h1-6H
    • InChI Key: QXNCMHKRMJEHRR-UHFFFAOYSA-N
    • SMILES: S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)OC1=CC=CC2=CC=CN=C12

Computed Properties

  • Exact Mass: 426.99246769Da
  • Monoisotopic Mass: 426.99246769Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 64.6Ų
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